Cas no 2503206-19-5 (tert-butyl 2-imino-2-oxo-2lambda6-thia-8-azaspiro4.5decane-8-carboxylate)

• Product Name: tert-butyl 2-imino-2-oxo-2lambda6-thia-8-azaspiro4.5decane-8-carboxylate
• CAS No: 2503206-19-5
• MF: C₁₃H₂₄N₂O₃S
• MW: 288.406262397766
• MDL: MFCD32859602
• CID: 5670897
• PubChem ID: 155822632
• Update Time: 2025-06-15

tert-butyl 2-imino-2-oxo-2lambda6-thia-8-azaspiro4.5decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-imino-2-oxo-2??-thia-8-azaspiro[4.5]decane-8-carboxylate
• 2503206-19-5
• Tert-butyl 2-imino-2-oxo-2lambda6-thia-8-azaspiro[4.5]decane-8-carboxylate
• EN300-27144490
• tert-butyl 2-imino-2-oxo-2lambda6-thia-8-azaspiro4.5decane-8-carboxylate

• MDL： MFCD32859602
• Inchi： 1S/C13H24N2O3S/c1-12(2,3)18-11(16)15-7-4-13(5-8-15)6-9-19(14,17)10-13/h14H,4-10H2,1-3H3
• InChI Key： NTCCPVPBIFEXBB-UHFFFAOYSA-N
• SMILES： S1(CCC2(CCN(C(=O)OC(C)(C)C)CC2)C1)(=N)=O

Computed Properties

• Exact Mass: 288.15076381g/mol
• Monoisotopic Mass: 288.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 400.6±55.0 °C(Predicted)

Additional information on tert-butyl 2-imino-2-oxo-2lambda6-thia-8-azaspiro4.5decane-8-carboxylate

Professional Introduction to Tert-butyl 2-imino-2-oxo-2lambda6-thia-8-azaspiro4.5decane-8-carboxylate (CAS No. 2503206-19-5)

Tert-butyl 2-imino-2-oxo-2lambda6-thia-8-azaspiro4.5decane-8-carboxylate (CAS No. 2503206-19-5) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its spirocyclic structure and unique functional groups, exhibits promising properties that make it a valuable candidate for various chemical and biological applications.

The molecular structure of tert-butyl 2-imino-2-oxo-2lambda6-thia-8-azaspiro4.5decane-8-carboxylate is intricately designed, featuring a spiro center that links a thiazole ring with a decane moiety. This arrangement imparts exceptional stability and reactivity, making it an ideal building block for the synthesis of more complex molecules. The presence of the imino and oxo functional groups further enhances its versatility, enabling participation in diverse chemical transformations such as condensation, cyclization, and oxidation reactions.

In recent years, there has been a surge in research focused on the development of novel spirocyclic compounds due to their potential applications in drug discovery and material science. The spirocyclic core in tert-butyl 2-imino-2-oxo-2lambda6-thia-8-azaspiro4.5decane-8-carboxylate has been particularly studied for its ability to modulate biological pathways and interact with target proteins. This has led to its exploration as a scaffold for the design of new therapeutic agents.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop inhibitors and modulators for various enzymes and receptors. For instance, studies have demonstrated its utility in creating derivatives that exhibit inhibitory effects on enzymes involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory drugs.

The tert-butyl group attached to the carboxylate moiety not only enhances the compound's solubility in organic solvents but also provides a stable handle for further functionalization. This allows chemists to easily modify the molecule through various synthetic strategies, such as esterification, amidation, or alkylation, thereby tailoring its properties for specific applications.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the reactivity and binding affinity of tert-butyl 2-imino-2-oxo-2lambda6-thia-8-azaspiro4.5decane-8-carboxylate. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the molecular level. These insights are crucial for rational drug design, as they help predict which modifications will enhance binding affinity and selectivity.

The compound's potential extends beyond pharmaceutical applications. Its unique structural motifs have been explored in materials science, particularly in the development of organic semiconductors and liquid crystals. The spirocyclic structure contributes to enhanced thermal stability and electronic properties, making it suitable for use in advanced electronic devices.

In conclusion, tert-butyl 2-imino-2-oxo-2lambda6-thia-8-azaspiro4.5decane-8-carboxylate represents a fascinating example of how complex molecular architectures can be harnessed for diverse applications. Its structural features, combined with its reactivity and biocompatibility, position it as a key player in both medicinal chemistry and materials science. As research continues to uncover new possibilities, this compound is poised to play an increasingly significant role in shaping the future of chemical innovation.